Tert-butyl N-[[3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate

• IUPAC Name: tert-butyl N-[[3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate
• InChI: InChI=1S/C19H28N2O3/c1-19(2,3)24-18(22)20-11-14-6-4-9-17(10-14)23-13-16-12-21(16)15-7-5-8-15/h4,6,9-10,15-16H,5,7-8,11-13H2,1-3H3,(H,20,22)
• InChI Key: LDLTXBGOSYAKQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=CC=C1)OCC2CN2C3CCC3
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

“Tert-butyl N-[[3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate” is a complex organic compound. It contains a tert-butyl group, a carbamate group, a phenyl group, and a cyclobutylaziridine group. These groups are common in many organic compounds and can impart various properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The cyclobutylaziridine ring, for example, would likely impart a certain degree of rigidity to the molecule. The phenyl and tert-butyl groups could influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its constituent groups. The aziridine ring is known to be reactive, particularly towards nucleophiles. The carbamate group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the tert-butyl group could increase its hydrophobicity, while the aziridine ring could influence its reactivity.

Safety and Hazards

As with any chemical compound, handling “Tert-butyl N-[[3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methyl]carbamate” would require appropriate safety precautions. Aziridines, in particular, are known to be potentially hazardous due to their reactivity.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity. Given the presence of the aziridine ring and the carbamate group, it could be of interest in the development of new pharmaceuticals.